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Compound of Interest

Compound Name: Diacetone alcohol

Cat. No.: B1670379

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential health and safety information for the handling

and use of diacetone alcohol in a laboratory setting. The following sections detail the physical
and chemical properties, toxicological data, exposure limits, handling and storage procedures,
emergency protocols, and relevant experimental guidelines to ensure a safe research

environment.

Chemical and Physical Properties

Diacetone alcohol (DAA), also known as 4-hydroxy-4-methyl-2-pentanone, is a colorless liquid
with a faint, minty odor. It is an oxygenated solvent containing both a ketone and an alcohol
functional group.[1][2]
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Property Value References
CAS Number 123-42-2 [3]

Molecular Formula CeH1202 [3]

Molecular Weight 116.16 g/mol [4]

Boiling Point 168.5°C (335.3°F) [1]

Melting Point -47°C (-52.6°F) [5][6]

_ 61 - 64°C (142 - 147°F)
Flash Point [7]
[Closed Cup]

Autoignition Temperature 643°C (1189.4°F) [7]
Lower Explosive Limit (LEL) 1.8% [61[7]
Upper Explosive Limit (UEL) 6.9% [61[7]
Vapor Pressure 1 mmHg at 20°C [5]1[6]
Solubility Miscible with water, alcohal, 5116
and ether.

Appearance Colorless liquid [51191[10]
Odor Faint, pleasant, minty odor [5][8][10]

Toxicological Data and Health Hazards

Diacetone alcohol is classified as a hazardous substance and poses several health risks upon
exposure. It is a combustible liquid that can cause serious eye irritation and may cause
respiratory irritation.[7] There is also evidence to suggest it is suspected of damaging an
unborn child.[7]

Acute Toxicity:
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Route Species Value References
Oral LD50 Rat 2520 mg/kg [11][12]

Oral LD50 Rat 3002 mg/kg [7]

Oral LD50 Rat 4000 mg/kg [10]

Dermal LD50 Rabbit 13,750 mg/kg [13]

Dermal LD50 Rabbit 14.5 mi/kg [11]
Inhalation LCO Rat > 7.6 mg/l (4 hours) [11][13]

Primary Health Effects:

o Eye Irritation: Causes serious eye irritation, which can be reversible within 21 days.[7]
Symptoms include redness and pain.[7]

o Respiratory Irritation: May cause respiratory tract irritation, leading to coughing, sore throat,
dizziness, and headache.[7]

o Central Nervous System (CNS) Depression: Inhalation of high concentrations can have a
narcotic effect, causing symptoms such as dizziness, headache, and lightheadedness.[9][14]

» Skin Irritation: Not classified as a primary skin irritant, but prolonged or repeated contact may
cause local irritation, redness, and dry skin.[7][9]

o Reproductive Toxicity: Suspected of damaging the unborn child.[7][13]

e Organ Damage: May cause damage to the liver and kidneys with chronic exposure.[9][14]
[15]

Occupational Exposure Limits

To minimize the risk of adverse health effects, several organizations have established
occupational exposure limits for diacetone alcohol.
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Organization Limit Value

8-hour Time-Weighted Average 50 ppm (240 mg/m3)[6][9][10]

OSHA (PEL)
(TWA) [16]

10-hour Time-Weighted
NIOSH (REL) 50 ppm (240 mg/m3)[9][10]
Average (TWA)

8-hour Time-Weighted Average
ACGIH (TLV) (TWA) 50 ppm (238 mg/m?)[9][10]

Immediately Dangerous to Life
IDLH 1,800 ppm[10]
or Health

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.
Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[7][17]

e Avoid breathing vapors, mists, or aerosols.[7][17]

e Prevent contact with eyes, skin, and clothing.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[7][17]

o Use non-sparking tools and take precautionary measures against static discharge.[18]
e Ground and bond containers and receiving equipment.[7]

o Wear appropriate personal protective equipment (PPE).[7][17]

Storage:

e Store in a cool, dry, and well-ventilated place.[7]

o Keep containers tightly closed.[7][17]
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o Store locked up.[7][17]

o Keep away from incompatible materials such as strong oxidizing agents and strong alkalis.

[5]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling diacetone
alcohol:

Eye Protection: Tightly fitting safety goggles or a face shield.[7]

Hand Protection: Solvent-resistant gloves (e.g., Butyl rubber, Viton®).[9]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[4][7]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved organic vapor
respirator should be used.[7]

First Aid and Emergency Procedures

In the event of exposure or a spill, follow these procedures:
First Aid Measures:

¢ Inhalation: Remove the individual to fresh air and keep them comfortable for breathing.[7] If
breathing is difficult, administer oxygen.[7] Seek medical attention if the person feels unwell.

[7]

o Eye Contact: Immediately rinse cautiously with water for several minutes.[7] Remove contact
lenses if present and easy to do so.[7] Continue rinsing for at least 15 minutes.[7] If eye
irritation persists, get medical advice.[7]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[9]

 Ingestion: Do NOT induce vomiting.[17] Rinse the mouth with water.[17] Call a poison center
or doctor if you feel unwell.[17]
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Spill Response:

Eliminate all ignition sources.[7]

Ventilate the area.[17]

Wear appropriate personal protective equipment.[7]

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).[7][14]

Collect the absorbed material into a suitable container for disposal.[7]

Do not flush into sewers or waterways.[9]

Disposal

Dispose of diacetone alcohol and contaminated materials in accordance with local, regional,
and national regulations.[7] It may be necessary to dispose of it as hazardous waste.[9]

Experimental Protocols

The toxicological data for diacetone alcohol is often generated using standardized testing
guidelines from the Organisation for Economic Co-operation and Development (OECD). Below
are summaries of the methodologies for key acute toxicity studies.

OECD Test Guideline 401: Acute Oral Toxicity
» Objective: To determine the acute oral toxicity (LD50) of a substance.
o Test Animal: Typically the rat.[15]
» Methodology:
o Animals are fasted prior to administration of the substance.[15]
o The test substance is administered in a single dose by gavage.[15]

o Several dose levels are used with a group of animals at each level.[15]
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[e]

Animals are observed for at least 14 days for signs of toxicity and mortality.[15]

o

Body weight is recorded weekly.[15]

[¢]

A gross necropsy is performed on all animals at the end of the study.[15]

[e]

The LD50 is calculated from the mortality data.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

o Objective: To assess the potential of a substance to cause skin irritation or corrosion.

o Test Animal: Typically the albino rabbit.[9]

o Methodology:

o Asmall area of the animal's fur is clipped.[10]

o The test substance is applied to a small patch of skin (approximately 6 cm?).[7]

o The treated area is covered with a gauze patch.[7]

o The patch is removed after a 4-hour exposure period.[7]

o The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.[14]

o The skin reactions are scored and classified.[10]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

» Objective: To determine the potential of a substance to cause eye irritation or corrosion.

o Test Animal: Typically the albino rabbit.[3][13]

e Methodology:

o Asingle dose of the test substance is applied into the conjunctival sac of one eye.[3][5]
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[e]

The other eye remains untreated and serves as a control.[3][5]

o

The eyes are examined at 1, 24, 48, and 72 hours after application.[13]

[¢]

Lesions of the cornea, iris, and conjunctiva are scored to assess the degree of irritation.
[13]

[¢]

The reversibility of the ocular effects is also evaluated.[13]

Visualized Workflows

To further enhance safety and understanding, the following diagrams illustrate key laboratory
workflows related to diacetone alcohol.
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Caption: Workflow for the safe handling of diacetone alcohol in the laboratory.
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Caption: Emergency response workflow for a diacetone alcohol spill.
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Caption: General workflow for assessing the toxicity of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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